Cas no 2770487-70-0 ((9H-fluoren-9-yl)methyl 3-benzoylazetidine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 3-benzoylazetidine-1-carboxylate
• CAS No: 2770487-70-0
• MF: C₂₅H₂₁NO₃
• MW: 383.439146757126
• CID: 6613079
• PubChem ID: 165994384
• Update Time: 2025-05-21

(9H-fluoren-9-yl)methyl 3-benzoylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37397120
• (9H-fluoren-9-yl)methyl 3-benzoylazetidine-1-carboxylate
• 2770487-70-0

• Inchi： 1S/C25H21NO3/c27-24(17-8-2-1-3-9-17)18-14-26(15-18)25(28)29-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h1-13,18,23H,14-16H2
• InChI Key： IUSBOAPBKJPPBU-UHFFFAOYSA-N
• SMILES： O(C(N1CC(C(C2C=CC=CC=2)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 383.15214353g/mol
• Monoisotopic Mass: 383.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.6Ų

Additional information on (9H-fluoren-9-yl)methyl 3-benzoylazetidine-1-carboxylate

Comprehensive Overview of (9H-fluoren-9-yl)methyl 3-benzoylazetidine-1-carboxylate (CAS No. 2770487-70-0)

The compound (9H-fluoren-9-yl)methyl 3-benzoylazetidine-1-carboxylate (CAS No. 2770487-70-0) is a specialized organic molecule with significant applications in pharmaceutical research and synthetic chemistry. Its unique structure, featuring a fluorenylmethyl (Fmoc) protecting group and a benzoylazetidine moiety, makes it a valuable intermediate in peptide synthesis and drug development. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), a technique pivotal in the production of therapeutic peptides and biologics.

In recent years, the demand for peptide-based therapeutics has surged, driven by advancements in personalized medicine and the need for targeted drug delivery systems. This has led to increased interest in compounds like (9H-fluoren-9-yl)methyl 3-benzoylazetidine-1-carboxylate, which serve as building blocks for complex molecular architectures. Researchers are particularly focused on optimizing the synthesis of azetidine-containing compounds, as these structures exhibit enhanced metabolic stability and bioavailability compared to traditional heterocycles.

The benzoylazetidine fragment in this compound is noteworthy for its potential in modulating biological activity. Azetidines, four-membered nitrogen-containing heterocycles, are gaining traction in medicinal chemistry due to their conformational rigidity and ability to improve pharmacokinetic properties. When combined with the Fmoc-protecting group, this molecule becomes a versatile tool for constructing peptide derivatives with tailored functionalities. Such derivatives are often explored in the context of GPCR-targeted drugs and enzyme inhibitors, addressing current challenges in treating chronic diseases.

From a synthetic perspective, the stability of CAS No. 2770487-70-0 under mild conditions makes it suitable for automated peptide synthesizers, aligning with the industry's shift toward high-throughput methodologies. Its compatibility with green chemistry principles—such as reduced solvent usage and lower energy consumption—further enhances its appeal. As sustainability becomes a priority in pharmaceutical manufacturing, compounds like this are increasingly favored for their efficiency and minimal environmental impact.

In addition to its pharmaceutical relevance, (9H-fluoren-9-yl)methyl 3-benzoylazetidine-1-carboxylate is also studied in material science, particularly in the design of bioactive coatings and polymeric drug carriers. The fluorenyl group contributes to the compound's UV-absorbing properties, which can be leveraged in photoresponsive materials. This dual applicability underscores its interdisciplinary importance, bridging gaps between chemistry, biology, and engineering.

For researchers and manufacturers, sourcing high-purity CAS No. 2770487-70-0 is critical to ensure reproducibility in experimental outcomes. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its structural integrity. As the scientific community continues to explore novel applications for this compound, its role in advancing precision medicine and bioconjugation technologies is expected to grow, making it a focal point in contemporary chemical research.